6-Chloro-1-(cyclopropylmethyl)-3-methylpyrimidine-2,4(1H,3H)-dione
Cat. No. B1490686
M. Wt: 214.65 g/mol
InChI Key: NCAXDUANVVANMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07361660B2
Procedure details
The sub-title compound was prepared by the method of example 9, part a) using 6-chloro-3-methyl uracil and cyclopropylmethyl bromide.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[NH:7][C:6](=[O:8])[N:5]([CH3:9])[C:4](=[O:10])[CH:3]=1.[CH:11]1([CH2:14]Br)[CH2:13][CH2:12]1>>[Cl:1][C:2]1[N:7]([CH2:14][CH:11]2[CH2:13][CH2:12]2)[C:6](=[O:8])[N:5]([CH3:9])[C:4](=[O:10])[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC(N(C(N1)=O)C)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)CBr
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=CC(N(C(N1CC1CC1)=O)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
